Cesium iodate
CAS No.: 13454-81-4
Cat. No.: VC20941077
Molecular Formula: CsIO3
Molecular Weight: 307.808 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 13454-81-4 |
|---|---|
| Molecular Formula | CsIO3 |
| Molecular Weight | 307.808 g/mol |
| IUPAC Name | cesium;iodate |
| Standard InChI | InChI=1S/Cs.HIO3/c;2-1(3)4/h;(H,2,3,4)/q+1;/p-1 |
| Standard InChI Key | MTYJFOVYMWNAAG-UHFFFAOYSA-M |
| Isomeric SMILES | [O-]I(=O)=O.[Cs+] |
| SMILES | [O-]I(=O)=O.[Cs+] |
| Canonical SMILES | [O-]I(=O)=O.[Cs+] |
Introduction
Basic Properties and Identification
Cesium iodate is an ionic compound consisting of cesium cations (Cs⁺) and iodate anions (IO₃⁻). It exists as a white or translucent crystalline solid with the following key properties:
Crystal Structure
Cesium iodate exhibits remarkable polymorphism, with three known crystalline forms:
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Cubic structure (historically reported)
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Monoclinic structure (discovered in 1985)
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Rhombohedral structure (synthesized hydrothermally in 2018)
These structural variations significantly influence the optical properties of cesium iodate, contributing to its applications in nonlinear optics and X-ray imaging. The crystallographic parameters of the monoclinic form were determined through X-ray diffraction analysis, which confirmed its space group and lattice parameters .
Physical and Chemical Properties
Physical Properties
Cesium iodate is characterized by its distinct physical properties that differentiate it from other cesium compounds:
Spectroscopic Properties
Spectroscopic analyses reveal characteristic features of cesium iodate:
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Gas phase ion energetics data shows an ionization energy of approximately 9.2 eV (electron impact method)
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Appearance energy of Cs⁺: ~9.1 eV
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Appearance energy of CsIO₂⁺: ~10.3 eV (with O as the other product)
Synthesis Methods
Several methods for synthesizing cesium iodate have been documented in the literature:
Aqueous Reaction
The most common synthesis route involves the reaction of cesium carbonate (Cs₂CO₃) with iodic acid (HIO₃):
Cs₂CO₃ + 2HIO₃ → 2CsIO₃ + H₂O + CO₂
This reaction is typically carried out in an aqueous solution, followed by evaporation and crystallization to obtain the pure compound.
Industrial Production
In industrial settings, cesium iodate can be produced by reacting cesium hydroxide (CsOH) with iodic acid under controlled temperature and pressure conditions:
CsOH + HIO₃ → CsIO₃ + H₂O
The resulting product is typically purified through recrystallization.
Alternative Methods
Cesium iodate can also form through the interaction of gaseous iodine with cesium carbonate aerosols, yielding cesium iodide and iodate as products. Additionally, hydrothermal techniques have been employed for synthesizing complex cesium iodate compounds, such as Cs₂Ce(IO₃)₆ .
Chemical Reactivity
Oxidation-Reduction Reactions
Cesium iodate can participate in various redox reactions:
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Reduction: Cesium iodate can be reduced to cesium iodide (CsI) and oxygen gas:
CsIO₃ → CsI + 3/2 O₂ -
When in contact with stainless steel surfaces under specific conditions, it can react with chromium oxide layers to form cesium chromate:
8CsI(c) + 2Cr₂O₃(s) + 5O₂(g) = 4Cs₂CrO₄(c) + 4I₂(g)
Thermal Decomposition
When heated, cesium iodate decomposes to form cesium oxides and releases oxygen and iodine-containing volatile species.
Applications
Cesium iodate finds applications in various scientific and industrial fields:
Optical Applications
The compound exhibits remarkable nonlinear optical properties:
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Large second-harmonic generation (SHG) effects (15 times that of KH₂PO₄)
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Wide band gap (4.2 eV)
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Wide transmittance range (approximately 0.27–5.5 μm)
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High laser damage threshold (15 times that of AgGaS₂)
These properties make cesium iodate valuable in nonlinear optical applications ranging from near-ultraviolet to mid-infrared wavelengths.
Research Applications
Cesium iodate serves as a structural template for synthesizing novel compounds with tailored properties. It has been used as a maternal structure for developing derivatives like CsIO₂F₂, Cs₃(IO₂F₂)₃·H₂O, and Cs(IO₂F₂)₂·H₅O₂, which exhibit enhanced or modified optical and electrical properties .
Related Compounds
Cesium Iodide
Cesium iodide (CsI) is closely related to cesium iodate and has its own significant applications:
Complex Cesium Iodates
Research has yielded complex compounds containing cesium and iodate groups:
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Cesium cerium(IV) iodate (Cs₂Ce(IO₃)₆): Synthesized hydrothermally using CsF, CeO₂, H₅IO₆, and HIO₃ at 230°C. This compound exhibits high thermal stability up to 414°C and crystallizes in the monoclinic space group C2/c .
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Fluorinated derivatives: Compounds such as CsIO₂F₂ have been developed, showing modified optical properties including enhanced nonlinear optical effects and broader transparency ranges .
Thermal Properties
Thermal analysis indicates that cesium iodate possesses significant thermal stability. In comparative studies, complex cesium iodate compounds like Cs₂Ce(IO₃)₆ demonstrate stability in air at temperatures up to 414°C before decomposition occurs .
During heating, cesium iodate can undergo thermal degradation, potentially releasing gaseous iodine under certain conditions, which is an important consideration for nuclear safety applications .
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